Phenyl {6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl ether

• Molecular Formula: C17H11F3N4OS
• Molecular Weight: 376.4 g/mol
• IUPAC Name: 3-(phenoxymethyl)-6-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11F3N4OS/c18-17(19,20)12-6-4-5-11(9-12)15-23-24-14(21-22-16(24)26-15)10-25-13-7-2-1-3-8-13/h1-9H,10H2
• InChI Key: DSEAESXSMSDCPH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C4=CC(=CC=C4)C(F)(F)F

Description

Phenyl {6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl ether, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and gained popularity as a recreational drug in the 1990s. However, in recent years, TFMPP has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Phenyl {6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl ether is not fully understood, but it is believed to act as a serotonin receptor agonist. Specifically, it has been found to bind to the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition.
Biochemical and Physiological Effects
Phenyl {6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl ether has been shown to have various biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been found to cause changes in mood, perception, and cognition.

Advantages and Limitations for Lab Experiments

Phenyl {6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl ether has several advantages for use in lab experiments, including its low cost and availability. However, its recreational use and potential for abuse can limit its use in certain studies.

Future Directions

There are several potential future directions for research on Phenyl {6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl ether. One area of interest is its potential use in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. Another area of interest is its potential use in cancer therapy. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of Phenyl {6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl ether.

Synthesis Methods

The synthesis of Phenyl {6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl ether involves several steps, including the reaction of 3-(trifluoromethyl)aniline with thionyl chloride to form 3-(trifluoromethyl)phenyl isothiocyanate. This intermediate is then reacted with 1,2,4-triazole-3-thiol to form the desired Phenyl {6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl ether compound.

Scientific Research Applications

Phenyl {6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl ether has been studied extensively in various scientific fields, including pharmacology, toxicology, and neuroscience. It has been found to have potential applications in the treatment of certain neurological disorders, such as Parkinson's disease and schizophrenia. Phenyl {6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl ether has also been studied for its potential use in cancer therapy.